Cas no 1567934-82-0 ((4R)-7,8-DIMETHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-OL)

• Product Name: (4R)-7,8-DIMETHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-OL
• CAS No: 1567934-82-0
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 4606716
• PubChem ID: 65719552
• Update Time: 2025-06-08

(4R)-7,8-DIMETHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-OL Chemical and Physical Properties

Names and Identifiers

• (4R)-7,8-DIMETHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-OL
• 2H-1-Benzopyran-4-ol, 3,4-dihydro-7,8-dimethyl-, (4R)-

• Inchi： 1S/C11H14O2/c1-7-3-4-9-10(12)5-6-13-11(9)8(7)2/h3-4,10,12H,5-6H2,1-2H3/t10-/m1/s1
• InChI Key： NYJUGYSYOGMLQT-SNVBAGLBSA-N
• SMILES： C1OC2=C(C)C(C)=CC=C2[C@H](O)C1

Additional information on (4R)-7,8-DIMETHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-OL

Research Briefing on (4R)-7,8-DIMETHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-OL (CAS: 1567934-82-0)

In recent years, the compound (4R)-7,8-DIMETHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-OL (CAS: 1567934-82-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral benzopyran derivative has shown promising potential in various therapeutic applications, particularly in the modulation of neurological and inflammatory pathways. The unique stereochemistry and functional groups of this compound make it a valuable scaffold for drug development.

Recent studies have focused on the synthesis and optimization of (4R)-7,8-DIMETHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-OL to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis route that significantly improved the yield and enantiomeric purity of the compound. This advancement is critical for scaling up production and ensuring consistency in preclinical and clinical studies.

Pharmacological evaluations have revealed that (4R)-7,8-DIMETHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-OL exhibits potent anti-inflammatory and neuroprotective effects. In vitro and in vivo studies demonstrated its ability to inhibit key pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its neuroprotective properties were highlighted in a rodent model of Parkinson's disease, where it reduced oxidative stress and neuronal apoptosis.

The mechanism of action of (4R)-7,8-DIMETHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-OL is under active investigation. Preliminary data suggest that it may act as a modulator of the Nrf2-ARE pathway, which plays a crucial role in cellular defense against oxidative stress. Further research is needed to elucidate its interactions with other molecular targets and pathways.

In conclusion, (4R)-7,8-DIMETHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-OL represents a promising candidate for the development of new therapeutic agents. Its multifaceted biological activities and improved synthetic accessibility make it a compound of high interest for future research. Continued studies will be essential to fully understand its therapeutic potential and to advance it through the drug development pipeline.